Cas no 1337935-39-3 (4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane)

4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane structure
1337935-39-3 structure
4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane
1337935-39-3
C9H15BO2
166.02500
2903884

4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane Properties

Names and Identifiers

    • 4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane

Computed Properties

  • 166.11700

Experimental Properties

  • 1.71180
  • 18.46000

4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-4706279-0.05g
4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane
 1337935-39-3
0.05g
 $504.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1876782-1g
4,4,5,5-Tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane
 1337935-39-3 98%
1g
 ￥8835.00

4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane Synthesis

Synthetic Circuit 1

70557-99-2 70557-99-2
4301-14-8 4301-14-8
1337935-39-3 1337935-39-3
865350-17-0 865350-17-0
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  -78 °C; -78 - -65 °C; 15 min, -78 °C
1.2 Solvents: Dimethyl sulfoxide ,  Tetrahydrofuran ;  -78 °C; 2 - 4 h, -78 °C → rt; 14 h, rt
Reference
Zinc-Catalyzed Allenylations of Aldehydes and Ketones
Fandrick, Daniel R.; et al, Organic Letters, 2011, 13(20), 5616-5619

Synthetic Circuit 2

70557-99-2 70557-99-2
4301-14-8 4301-14-8
1337935-39-3 1337935-39-3
865350-17-0 865350-17-0
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  -78 °C
1.2 Solvents: Dimethyl sulfoxide ;  18 h, -78 °C → rt
Reference
Silver-Catalyzed Enantioselective Propargylation Reactions of N-Sulfonylketimines
Osborne, Charlotte A.; et al, Organic Letters, 2015, 17(21), 5340-5343

Synthetic Circuit 3

61676-62-8 61676-62-8
75-11-6 75-11-6
1337935-39-3 1337935-39-3
865350-17-0 865350-17-0
Reaction Conditions
1.1 Reagents: Methyllithium ,  Hydrochloric acid Solvents: Diethyl ether ,  Tetrahydrofuran ;  -78 °C
2.1 Solvents: Tetrahydrofuran ;  -78 °C
2.2 Solvents: Dimethyl sulfoxide ;  18 h, -78 °C → rt
Reference
Silver-Catalyzed Enantioselective Propargylation Reactions of N-Sulfonylketimines
Osborne, Charlotte A.; et al, Organic Letters, 2015, 17(21), 5340-5343

4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane Raw materials

4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane Preparation Products

4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane Related Literature

1337935-39-3 (4,4,5,5-tetramethyl-2-(prop-2-yn-1-yl)-1,3,2-dioxaborolane) Related Products

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